Cas no 1478041-78-9 (Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl-)

• Product Name: Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl-
• CAS No: 1478041-78-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5274280
• Update Time: 2025-10-31

Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl-

• Inchi： 1S/C10H14BrNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3
• InChI Key： VQWTWDUMPJGUBQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1C)(O)CCN

Additional information on Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl-

Recent Advances in the Study of Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- (CAS: 1478041-78-9)

Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- (CAS: 1478041-78-9) is a chemically modified benzyl alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and aminoethyl functional groups, has shown promising potential in various therapeutic applications, including as a precursor in the synthesis of bioactive molecules and as a ligand in drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in treating neurological and oncological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- as a key intermediate in the synthesis of novel dopamine receptor modulators. The research highlighted its efficacy in enhancing receptor binding affinity, which could pave the way for developing new treatments for Parkinson's disease and schizophrenia. The study utilized computational modeling and in vitro assays to validate the compound's interaction with dopamine receptors, providing a robust foundation for further preclinical studies.

Another significant development was reported in a 2024 ACS Chemical Biology article, which explored the compound's potential as an anticancer agent. The researchers demonstrated that derivatives of Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- exhibited selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, offering a novel approach to overcoming drug resistance in oncology.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have optimized the production of Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl-. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, reducing the reliance on hazardous reagents and improving yield. This progress is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in fully elucidating the compound's safety profile and pharmacokinetics. Ongoing research aims to address these gaps, with particular focus on in vivo studies and toxicological assessments. The collective efforts of the scientific community underscore the transformative potential of Benzenemethanol, α-(2-aminoethyl)-4-bromo-2-methyl- in advancing both chemical biology and pharmaceutical innovation.